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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302

For Researchers, Scientists, and Drug Development Professionals

Cyclopentadecanone, a 15-membered cyclic ketone also known as Exaltone®, is a valuable
and versatile building block in the field of organic synthesis. Its unique macrocyclic structure
and reactive ketone functionality make it a sought-after precursor for a range of complex
molecules, most notably in the fragrance industry for the synthesis of high-value musk
compounds. Furthermore, its potential extends to the construction of other macrocyclic
structures with applications in medicinal chemistry and materials science. This document
provides detailed application notes and experimental protocols for the use of
cyclopentadecanone as a synthetic building block.

Application in the Synthesis of Musk Fragrances

The most prominent application of cyclopentadecanone is in the synthesis of macrocyclic
musks, which are prized for their unique and persistent odors. Cyclopentadecanone serves as
a direct precursor to two of the most important synthetic musks: Muscone and
Cyclopentadecanolide (Exaltolide®).

Synthesis of (£)-Muscone

(x)-Muscone, or 3-methylcyclopentadecanone, is a highly sought-after fragrance ingredient
that is the principal odorant of natural musk.[1] A common synthetic route to (x)-muscone
involves the methylation of cyclopentadecanone. A key intermediate in many syntheses of
muscone is 2-cyclopentadecenone, which can be prepared from cyclopentadecanone.[2]
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This two-step protocol involves the protection of the ketone as a ketal, followed by bromination
and elimination to introduce the double bond.

Step 1: Ketalization of Cyclopentadecanone

e Dissolve 25 g of cyclopentadecanone in 250 mL of cyclohexane in a 500 mL three-neck
flask.

o Add approximately 40 mL of ethylene glycol and 5.8 g of p-toluenesulfonic acid to the flask.
o Heat the mixture to reflux and maintain for about 12 hours.
o Cool the reaction mixture to room temperature.

e Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate
(NaHCO:s) and extract the aqueous layer three times with an organic solvent.

» Combine the organic phases, dry over an anhydrous drying agent (e.g., MgSOas), and filter.

o Concentrate the filtrate under reduced pressure to remove the solvent and obtain the
cyclopentadecanone ethylene ketal.

Step 2: Bromination and Elimination to form 2-Cyclopentadecenone

The protocol for the subsequent bromination and elimination to yield 2-cyclopentadecenone
would typically involve reaction with a bromine source, such as N-bromosuccinimide (NBS),
followed by base-induced elimination.

Reactant Moles/Equivalents
Cyclopentadecanone 1.0

Ethylene Glycol Excess
p-Toluenesulfonic Acid Catalytic

Table 1: Reactant ratios for the ketalization of cyclopentadecanone.
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The subsequent methylation of 2-cyclopentadecenone, often via a conjugate addition reaction,
followed by reduction of the double bond, yields (x)-muscone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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